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Compound of Interest

Compound Name: 5-Aminobenzo[d]oxazol-2(3H)-one

Cat. No.: B085611 Get Quote

Technical Support Center: 5-
Aminobenzoxazolone
This technical support center provides essential information for the safe handling and storage

of 5-Aminobenzoxazolone, along with troubleshooting guidance for common experimental

procedures.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5-Aminobenzoxazolone?

A1: 5-Aminobenzoxazolone is classified as a skin sensitizer (Category 1) and may cause an

allergic skin reaction.[1] It is crucial to avoid direct contact with the skin. It is also advisable to

prevent inhalation of dust particles and contact with eyes.[1]

Q2: What are the proper storage conditions for 5-Aminobenzoxazolone?

A2: The product is chemically stable under standard ambient conditions (room temperature).[1]

For optimal stability, it should be stored in a tightly closed container in a dry and well-ventilated

place. Some suppliers of similar aminobenzoxazole compounds recommend refrigerated

storage.[2] It is also advised to protect the compound from light and air, as discoloration may

occur upon exposure.[3]
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Q3: What personal protective equipment (PPE) should be worn when handling 5-

Aminobenzoxazolone?

A3: When handling 5-Aminobenzoxazolone, it is essential to wear appropriate personal

protective equipment. This includes:

Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Protective gloves (e.g., nitrile rubber) and a lab coat. Contaminated work

clothing should not be allowed out of the workplace.[1]

Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator

should be used.

Hand Protection: Wear protective gloves. Wash and dry hands after use.[1]

Q4: What should I do in case of accidental exposure to 5-Aminobenzoxazolone?

A4: In case of accidental exposure, follow these first-aid measures:

After inhalation: Move the person to fresh air.[1]

In case of skin contact: Immediately wash with plenty of soap and water. If skin irritation or a

rash occurs, seek medical advice/attention. Wash contaminated clothing before reuse.[1]

In case of eye contact: Rinse out with plenty of water. Remove contact lenses if present and

easy to do. Continue rinsing.[1]

If swallowed: Rinse mouth with water. Consult a physician.[1]

Q5: What are the chemical incompatibilities of 5-Aminobenzoxazolone?

A5: Avoid contact with strong oxidizing agents.

Quantitative Data
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Property Value Source

Molecular Formula C₇H₆N₂O₂ N/A

Molecular Weight 150.14 g/mol N/A

Appearance Solid N/A

Melting Point
94 - 96 °C (201 - 205 °F) -

decomposes
[1]

Stability

Stable under recommended

storage conditions. May

discolor on exposure to air and

light.[1][3]

N/A

Experimental Protocol: N-Acylation of an Amino
Group on a Benzoxazole Scaffold
The following is a general protocol for the N-acylation of an amino group, a common reaction

for building blocks like 5-Aminobenzoxazolone in drug discovery.

Materials:

5-Aminobenzoxazolone

Acyl chloride or carboxylic anhydride (1.1-1.2 equivalents)

Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

Tertiary amine base (e.g., Triethylamine, Pyridine) (1.5 equivalents)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:
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Dissolve 5-Aminobenzoxazolone (1.0 equivalent) in the anhydrous solvent in a round-bottom

flask under an inert atmosphere (e.g., nitrogen or argon).

Cool the stirred solution to 0 °C using an ice bath.

Add the tertiary amine base to the solution.

Slowly add the acylating agent (dissolved in a small amount of the anhydrous solvent) to the

reaction mixture.

Allow the reaction to warm to room temperature and stir for 4-12 hours.

Monitor the reaction progress using a suitable analytical technique, such as Thin Layer

Chromatography (TLC).

Upon completion, quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with

saturated aqueous NaHCO₃ solution and brine.

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent

under reduced pressure.

Purify the crude product by recrystallization or column chromatography on silica gel.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

No reaction or incomplete

reaction

1. Inactive acylating agent due

to hydrolysis. 2. Insufficiently

dried solvent or glassware. 3.

Low reactivity of the amino

group.

1. Use a fresh bottle of the

acylating agent. 2. Ensure all

solvents and glassware are

properly dried. 3. Gently heat

the reaction mixture or use a

more reactive acylating agent

(e.g., acyl chloride instead of

anhydride).

Formation of multiple products

(spots on TLC)

1. Di-acylation (if other reactive

sites are present). 2. Side

reactions due to impurities. 3.

Decomposition of starting

material or product.

1. Use a controlled amount of

the acylating agent (1.05-1.1

equivalents). 2. Purify the

starting materials before the

reaction. 3. Run the reaction at

a lower temperature and

monitor closely.

Difficulty in product

isolation/purification

1. Product is highly soluble in

the aqueous phase. 2. Product

co-elutes with starting material

or impurities during

chromatography.

1. Extract the aqueous layer

multiple times with an

appropriate organic solvent. 2.

Optimize the solvent system

for column chromatography to

achieve better separation.

Product degradation upon

storage

Exposure to light, air, or

moisture.

Store the purified product in a

tightly sealed container under

an inert atmosphere, protected

from light, and in a cool, dry

place (refrigeration may be

considered).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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